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For researchers, scientists, and drug development professionals engaged in lipidomics, the

accuracy and reproducibility of quantitative data are paramount. Internal standards are

fundamental to achieving reliable quantification by correcting for variability throughout the

analytical workflow, from sample preparation to mass spectrometry analysis. This guide

provides an objective comparison of prominent commercial lipidomics internal standard kits,

presenting available performance data, detailed experimental protocols, and visual workflows

to aid in the selection of the most suitable kit for your research needs.

Key Players in the Lipidomics Internal Standard
Market
Several companies offer well-characterized internal standard kits for lipidomics. This guide

focuses on offerings from three key players:

Avanti Polar Lipids: A widely recognized provider of high-purity lipids, Avanti offers a range of

internal standard mixtures, including the popular SPLASH™ LIPIDOMIX®, EquiSPLASH™,

and the comprehensive UltimateSPLASH™ ONE. These kits primarily contain deuterated

lipid standards.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15557614#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cayman Chemical: Known for its extensive catalog of biochemicals, Cayman Chemical

provides MaxSpec® mixtures, which are gravimetrically prepared and concentration-verified

analytical standards for mass spectrometry.

SCIEX: A leading manufacturer of mass spectrometry instrumentation, SCIEX offers the

Lipidyzer™ Platform, which includes its own sets of internal standard kits designed to work

seamlessly with their hardware and software workflow.

Performance Comparison of Internal Standard Kits
Direct, independent head-to-head comparative studies of commercial lipidomics internal

standard kits are not readily available in the peer-reviewed literature. The majority of

performance data is provided by the manufacturers themselves or in studies that utilize a single

specific kit. The following tables summarize the available information on the composition and

reported performance of these kits.

Table 1: Composition and Features of Commercial Lipidomics Internal Standard Kits
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Feature
Avanti
SPLASH™
LIPIDOMIX®

Avanti
UltimateSPLA
SH™ ONE

Cayman
Chemical
MaxSpec®
Mixtures

SCIEX
Lipidyzer™
Platform Kits

Number of

Standards

14 deuterated

lipids[1]

69 high-purity,

deuterium-

labeled internal

standards

Varies depending

on the specific

mixture

Over 50 labeled

molecular

species across

13 lipid

classes[2]

Lipid Classes

Covered

Major lipid

classes relative

to human plasma

15 lipid classes

with expanded

chain length and

unsaturation

variants

Varies; mixtures

available for

specific lipid

classes (e.g.,

eicosanoids, bile

acids)

13 lipid classes

including major

phospholipid and

neutral lipid

classes[2]

Type of

Standards

Deuterated

lipids[1]
Deuterated lipids

Varies; includes

deuterated and

¹³C-labeled

standards

Labeled internal

standards[2]

Key Features

Ratios relative to

human plasma,

ready-to-use

Comprehensive

coverage,

standards

designed to be in

spectral gaps

Gravimetrically

prepared, batch-

specific LC-MS

content

analysis[3]

Integrated with

Lipidyzer™

platform for

automated

workflow

Table 2: Reported Performance of Commercial Lipidomics Internal Standard Kits
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Performance
Metric

Avanti
SPLASH™
LIPIDOMIX®

Avanti
UltimateSPLA
SH™ ONE

Cayman
Chemical
MaxSpec®
Mixtures

SCIEX
Lipidyzer™
Platform Kits

Reproducibility

(CV)

Data not

specified in a

comparative

context.

Performance is

dependent on

the overall

analytical

method.

Data not

specified in a

comparative

context.

Data not

specified in a

comparative

context.

A system

suitability test

ensures a CV of

15% or less.[4]

Lipidomics data

from the platform

has been

reported to be

very reproducible

with CVs of

~10% for QC

samples.

Linearity

Not specified for

the kit itself; to

be determined by

the user for their

specific assay.[1]

Not specified for

the kit itself; to

be determined by

the user.

Not specified for

the kit itself; to

be determined by

the user.

Not explicitly

stated for the kit;

the platform is

designed for

accurate

quantitation.

Recovery

Not specified for

the kit itself; the

use of internal

standards helps

to correct for

variations in

extraction

efficiency.

Not specified for

the kit itself;

designed to

correct for

extraction

variability.

Not specified for

the kit itself;

designed to

correct for

extraction

variability.

Not explicitly

stated for the kit;

the integrated

workflow aims to

ensure

consistency.

Source of Data

Manufacturer's

product

information and

user-cited

publications.

Manufacturer's

product

information.

Manufacturer's

product

information.

Manufacturer's

technical notes

and application

notes.[4][5]
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Note: The lack of direct comparative studies makes it challenging to definitively rank the

performance of these kits against one another. The choice of kit will depend on the specific

research application, the lipid classes of interest, the analytical platform used, and the desired

level of comprehensiveness in coverage.

Experimental Protocols
Detailed and standardized experimental protocols are crucial for achieving reproducible results

in lipidomics. Below are representative workflows for lipid extraction and analysis using

commercial internal standard kits.

Experimental Workflow for Avanti SPLASH™
LIPIDOMIX®
This protocol is a common method for lipid extraction from plasma.
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Sample Preparation

Lipid Extraction

Analysis

1. Plasma Sample (10 µL)

2. Add 990 µL Water

3. Vortex & Incubate on Ice

4. Add 2.0 mL Methanol

5. Add 0.9 mL Dichloromethane

6. Vortex (Single Phase)

7. Add 10 µL SPLASH™ IS

8. Incubate at Room Temp

9. Add 1 mL Water & 0.9 mL Dichloromethane

10. Invert to Mix (No Vortex)

11. Centrifuge

12. Collect Lower Organic Layer

13. Dry Down Under Nitrogen

14. Reconstitute in Injection Solvent

15. LC-MS/MS Analysis

Click to download full resolution via product page

Lipid extraction workflow using Avanti SPLASH™ LIPIDOMIX®.[1]
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General Experimental Workflow for Cayman Chemical
MaxSpec® Kits
The specific protocol will vary depending on the MaxSpec® kit being used. The following

represents a general workflow for derivatization and analysis, as detailed for the AMP+

MaxSpec® Kit.
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Sample Preparation

Derivatization

Analysis

1. Dried Sample in Vial

2. Add Cold MeCN/DMF

3. Add Cold EDC Solution

4. Add HOBt Solution

5. Add AMP+ Solution

6. Vortex & Transfer to Insert

7. Heat at 60°C

8. Cool to Room Temp

9. LC-MS/MS Analysis

Click to download full resolution via product page

Derivatization workflow for Cayman Chemical AMP+ MaxSpec® Kit.
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Experimental Workflow for SCIEX Lipidyzer™ Platform
The SCIEX Lipidyzer™ Platform offers a more integrated and automated workflow.

System Setup & QC

Sample Preparation & Analysis

Data Processing

1. Register Internal Standard Kit

2. Tune DMS Cell

3. Run System Suitability Test

4. Start Workflow in Software

5. Automated Sample Preparation Instructions

6. Sample Submission for FIA-MS/MS

7. Automated Data Processing & Quantification

Click to download full resolution via product page
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Integrated workflow of the SCIEX Lipidyzer™ Platform.[2]

Signaling Pathways and Logical Relationships
The core principle behind the use of internal standards in lipidomics is normalization to account

for analytical variability. This relationship can be visualized as follows:

Analytical Workflow

Data Processing

Biological Sample

Lipid Extraction

Internal Standard (Known Amount)

LC-MS/MS Analysis

Analyte Signal (Endogenous Lipid) Internal Standard Signal

Normalization
(Analyte Signal / IS Signal)

Quantitative Result

Click to download full resolution via product page

Logical relationship of internal standard use in lipidomics.
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Conclusion
The selection of a commercial lipidomics internal standard kit is a critical decision that impacts

the quality and reliability of quantitative data. While this guide provides an overview of the

offerings from major suppliers, the absence of independent, direct comparative studies

necessitates careful consideration of the available information. Researchers are encouraged to

evaluate the lipid class coverage, type of standards, and compatibility with their existing

analytical platforms. For rigorous quantitative studies, in-house validation of the chosen internal

standard kit, including assessment of linearity, precision, and recovery within the specific

biological matrix of interest, is strongly recommended. The detailed protocols and workflows

presented here serve as a starting point for developing robust and reproducible lipidomics

methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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